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Compound of Interest

Compound Name: Shp2-IN-19

Cat. No.: B12386232

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical aspect of laboratory operations. This
guide provides essential, step-by-step procedures for the proper disposal of Shp2-IN-19, a
non-receptor protein tyrosine phosphatase inhibitor. Adherence to these guidelines will help
maintain a safe laboratory environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle Shp2-IN-19 with
appropriate personal protective equipment (PPE). This includes, but is not limited to, safety
goggles, chemical-resistant gloves, and a lab coat. All handling of the compound, especially
when in powdered form or being prepared in solution, should be conducted within a certified
chemical fume hood to prevent inhalation of any dust or aerosols.

Step-by-Step Disposal Protocol

The disposal of Shp2-IN-19 should be managed as hazardous chemical waste. The following
protocol outlines the necessary steps from the point of generation to final collection.

o Waste Identification and Classification: Treat all solid Shp2-IN-19 and any solutions
containing it as hazardous chemical waste. Due to its nature as a bioactive small molecule, it
should not be disposed of down the drain or in regular trash.[1]

e Container Selection:
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o Solid Waste: Place solid Shp2-IN-19 waste, including contaminated personal protective
equipment (e.g., gloves, weigh boats), into a designated, leak-proof, and clearly labeled
solid chemical waste container.[2][3] Plastic containers are often preferred.[3]

o Liquid Waste: Dispose of solutions containing Shp2-IN-19 in a compatible, shatter-
resistant, and securely capped liquid waste container.[2] Ensure the container material is
compatible with the solvent used. Never use food-grade containers for hazardous waste.

o Sharps Waste: Any sharps, such as needles or razor blades, contaminated with Shp2-IN-
19 must be disposed of in an approved sharps container.

e Labeling:

o Properly label all waste containers with a hazardous waste tag.

o The label must clearly state "Hazardous Waste" and list all chemical constituents,
including their approximate concentrations. For Shp2-IN-19, list its full chemical name.

o Indicate the date when the waste was first added to the container.

e Storage:

o Store all Shp2-IN-19 waste in a designated Satellite Accumulation Area (SAA) that is at or
near the point of generation.

o Ensure waste containers are kept closed at all times, except when adding waste.

o Segregate the Shp2-IN-19 waste from incompatible materials. For instance, store acids
and bases separately, and keep flammables in an appropriate cabinet.

e Waste Pickup:

o Once the waste container is full or has been in storage for the maximum allowed time
(often up to 12 months, though this can vary by institution), arrange for its collection by
your institution's Environmental Health and Safety (EHS) department.

o Complete and submit the necessary hazardous waste disposal form for pickup.
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Summary of Disposal Considerations

The following table summarizes the key logistical and safety information for the proper disposal
of Shp2-IN-19.

Parameter Guideline Source

] General laboratory safety
Waste Category Hazardous Chemical Waste el
guidelines

] ] Labeled, leak-proof plastic
Solid Waste Container )
container

o ) Labeled, compatible, shatter-
Liquid Waste Container ] ]
resistant, sealed container

_ Approved, puncture-resistant
Sharps Disposal )
sharps container

Designated Satellite

Storage Location _
Accumulation Area (SAA)

"Hazardous Waste" with full
Container Labeling chemical names and

concentrations

Store away from incompatible

Segregation ) ]
chemicals (e.qg., acids, bases)
Collection by institutional

Final Disposal Environmental Health and

Safety (EHS)

Experimental Workflow and Disposal Decision
Pathway

The following diagrams illustrate a typical experimental workflow involving a chemical inhibitor
like Shp2-IN-19 and the subsequent decision-making process for waste disposal.
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Caption: Experimental workflow for using Shp2-IN-19.
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Caption: Decision pathway for Shp2-IN-19 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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